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Compound of Interest

Compound Name: K 01-162

Cat. No.: B1604407

Initial Assessment: The waste code "K 01-162" does not correspond to a standard hazardous
waste code listed under the Environmental Protection Agency's (EPA) Resource Conservation
and Recovery Act (RCRA). K-listed wastes originate from specific industrial processes and
follow a defined numbering system (e.g., KOO1, K048).[1][2] The code "K 01-162" may be an
internal laboratory or facility-specific identifier.

Given the non-standard nature of this code, it is imperative to follow a systematic procedure to
ensure safe and compliant disposal. This guide provides the essential steps for identifying,
managing, and disposing of potentially hazardous chemical waste in a research or drug
development setting.

Protocol for Hazardous Waste Identification and
Disposal

The first and most critical step in managing any waste is to determine if it is hazardous.[3] The
RCRA regulations require any person who generates a waste to determine if that waste is
hazardous.[4] This process involves answering a series of questions to correctly classify the
material.[3]

Step 1: Determine if the Material is a Solid Waste Under RCRA, the term "solid waste" is not
limited to its physical state; it can be a solid, liquid, or contained gas.[5] A material is
considered a solid waste if it is discarded, abandoned, or in some cases, recycled.[6]
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Step 2: Check for Exclusions Certain wastes are specifically excluded from hazardous waste
regulations by the EPA.[4] These can include some agricultural wastes, mining overburden,
and certain recycled materials.[7]

Step 3: Determine if the Waste is a "Listed" Hazardous Waste The EPA maintains four lists of
specific hazardous wastes:

o F-List: Wastes from common manufacturing and industrial processes (non-specific sources).

[6]

o K-List: Wastes from specific industrial sectors, such as petroleum refining or pesticide
manufacturing.[1][6]

e P-List and U-List: Unused, discarded commercial chemical products, including some
pharmaceuticals and other chemicals.[6] P-listed wastes are acutely toxic.[2]

Step 4: Determine if the Waste Exhibits a Hazardous Characteristic If the waste is not on a
specific list, it must be evaluated for hazardous characteristics.[5] There are four main
characteristics: Ignitability, Corrosivity, Reactivity, and Toxicity.[8]

Data Presentation: Characteristics of Hazardous
Waste

The table below summarizes the four characteristics used to identify hazardous waste that is
not specifically "listed."”
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Characteristic EPA Code Description Examples

Liquids with a flash

point below 140°F
Ethanol, acetone,
o (60°C), spontaneously
Ignitability D001 ) ) xylene, hydrogen gas.
combustible solids, or 8]

ignitable compressed

gases.[9]

Aqueous solutions
with a pH less than or Hydrochloric acid,
Corrosivity D002 equal to 2, or greater sodium hydroxide,

than or equal to 12.5. nitric acid.[8]

[6](8]

Materials that are

unstable, react Sodium metal,
Reactivity D003 violently with water, or ~ potassium cyanide,
generate toxic gases. picric acid.[8]

[8]

Wastes that can leach
harmful contaminants o
. Wastes containing
into groundwater.
Toxicity D004-D043 Determined by the

Toxicity Characteristic

lead, mercury,
arsenic, or certain

) pesticides.[9]
Leaching Procedure

(TCLP).[7]

Operational Plan for Waste Management and
Disposal

Once a waste has been identified as hazardous, a clear, step-by-step operational plan is
essential for ensuring safety and compliance.

Experimental Protocols: Waste Handling and
Segregation
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Container Selection and Labeling:

o Collect hazardous waste in containers that are compatible with their contents and in good
condition, with no leaks or cracks.[10][11]

o Affix a "Hazardous Waste" label to the container as soon as the first drop of waste is
added.[11]

o Clearly list all chemical constituents by their full name (no abbreviations) on the label.[11]

Waste Segregation:

o Never mix incompatible wastes, such as acids with bases, or oxidizers with flammable
solvents.[10]

o Segregate waste streams to facilitate proper disposal. For example, collect halogenated
and non-halogenated solvents in separate containers.[12]

Accumulation and Storage:

o Keep waste containers securely closed except when adding waste.[8]

o Store containers in a designated "Satellite Accumulation Area" that is at or near the point
of generation.[8]

o Utilize secondary containment, such as spill trays, to prevent the spread of potential leaks.
[11][12]

Arranging for Disposal:

[¢]

Contact your institution's Environmental Health and Safety (EHS) department to schedule
a waste pickup.[8][11]

[¢]

Do not pour hazardous chemicals down the drain.[8][13]

[¢]

For off-site transport, a hazardous waste manifest is required to track the waste from the
generation point to its final disposal facility.[14]

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.acewaste.com.au/properly-managing-chemical-waste-laboratories/
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.acewaste.com.au/properly-managing-chemical-waste-laboratories/
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.acs.org/education/policies/middle-and-high-school-chemistry/safety/hazardous-waste-and-disposal.html
https://www.epa.gov/hwgenerators/steps-complying-regulations-hazardous-waste
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1604407?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Empty Container Management:

o A container that held a hazardous waste is considered "empty" if all waste has been
removed by standard practice and no more than 1 inch of residue remains.[10]

o Containers that held acutely hazardous (P-listed) waste must be triple-rinsed with an
appropriate solvent; this rinsate must be collected and managed as hazardous waste.[10]
[15]

o Once properly cleaned, labels on the empty container should be removed or defaced
before disposal in the regular trash.[15][16]

Waste Minimization in the Laboratory

A key component of any waste management plan is to actively reduce the volume of waste
generated.[8]

Order only the quantity of chemicals needed for your research.[8]

Maintain an accurate chemical inventory to avoid purchasing duplicates.[8]

Substitute hazardous chemicals with non-hazardous alternatives whenever possible.[8]

Reduce the scale of experiments to produce smaller volumes of waste.[8]

Visualizations: Disposal Workflows

The following diagrams illustrate the key decision-making processes for laboratory waste
management.
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Caption: Workflow for Hazardous Waste Determination.
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Caption: Procedural Flow for On-Site Waste Management.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. blog.idrenvironmental.com [blog.idrenvironmental.com]
2. 5.1 Listed Hazardous Wastes (F, K, U, and P lists) [ehs.cornell.edu]

3. 4 Questions to Make a Hazardous Waste Determination | Arcwood Environmental™
[arcwoodenviro.com]

. epa.gov [epa.gov]

. in.gov [in.gov]

. enviroserve.com [enviroserve.com|
. m.youtube.com [m.youtube.com]

. ehrs.upenn.edu [ehrs.upenn.edu]

© 00 ~N oo o b~

. actenviro.com [actenviro.com]

10. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf
[ncbi.nim.nih.gov]

11. campussafety.lehigh.edu [campussafety.lehigh.edu]
12. acewaste.com.au [acewaste.com.au]

13. acs.org [acs.org]

14. epa.gov [epa.gov]

15. vumc.org [vumc.org]

16. Hazardous Waste Disposal Procedures | The University of Chicago Environmental
Health and Safety [safety.uchicago.edu]

To cite this document: BenchChem. [Proper Management and Disposal of Laboratory
Waste]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1604407#k-01-162-proper-disposal-procedures]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1604407?utm_src=pdf-custom-synthesis
https://blog.idrenvironmental.com/k-listed-hazardous-wastes
https://ehs.cornell.edu/book/export/html/1291
https://arcwoodenviro.com/news/how-do-you-make-a-hazardous-waste-determination/
https://arcwoodenviro.com/news/how-do-you-make-a-hazardous-waste-determination/
https://www.epa.gov/sites/default/files/2015-09/documents/hwid05.pdf
https://www.in.gov/idem/waste/files/waste_types_hw_determination_process.pdf
https://enviroserve.com/blog/identifying-hazardous-waste/
https://m.youtube.com/watch?v=xQqpAxF2KIA
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.actenviro.com/epa-waste-codes__trashed/
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.acewaste.com.au/properly-managing-chemical-waste-laboratories/
https://www.acs.org/education/policies/middle-and-high-school-chemistry/safety/hazardous-waste-and-disposal.html
https://www.epa.gov/hwgenerators/steps-complying-regulations-hazardous-waste
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://www.benchchem.com/product/b1604407#k-01-162-proper-disposal-procedures
https://www.benchchem.com/product/b1604407#k-01-162-proper-disposal-procedures
https://www.benchchem.com/product/b1604407#k-01-162-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1604407?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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